2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonylanilino)-N-propylacetamide
• InChI: InChI=1S/C19H24N2O5S/c1-4-12-20-19(22)14-21(15-8-6-5-7-9-15)27(23,24)16-10-11-17(25-2)18(13-16)26-3/h5-11,13H,4,12,14H2,1-3H3,(H,20,22)
• InChI Key: APHNXWKNVWJHLS-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide, also known as DAPS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DAPS belongs to the class of sulfonamide compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Mechanism of Action

The exact mechanism of action of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the proteasome, a complex of enzymes that plays a critical role in the degradation of proteins. By inhibiting the proteasome, this compound can induce apoptosis in cancer cells. This compound has also been found to inhibit the activity of the NF-κB signaling pathway, which plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest, inhibit cell migration and invasion, and modulate the expression of various genes involved in cancer development. In inflammatory cells, this compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, reducing inflammation. This compound has also been shown to modulate the activity of various enzymes, including COX-2 and iNOS, which are involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide has several advantages and limitations for lab experiments. One of the advantages is its broad range of biological activities, which makes it a potential candidate for the treatment of various diseases. This compound is also relatively easy to synthesize and purify, making it readily available for research. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide research. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the identification of the specific enzymes and signaling pathways targeted by this compound, which could lead to the development of more targeted therapies. In addition, further studies are needed to investigate the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and infection.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects. Although the exact mechanism of action of this compound is not fully understood, it is believed to involve the inhibition of various enzymes and signaling pathways. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with aniline in the presence of a base, followed by the reaction of the resulting compound with N-propylacetamide. The final product is obtained through purification and isolation steps.

Scientific Research Applications

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-propylacetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, this compound has been found to exhibit anti-proliferative effects on various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer effects, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been studied for its anti-microbial properties, showing promising results against bacterial and fungal infections.